Cas no 1798673-53-6 (4-oxo-N-[(thiophen-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide)

• Product Name: 4-oxo-N-[(thiophen-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• CAS No: 1798673-53-6
• MF: C₁₂H₁₀N₄O₂S
• MW: 274.298400402069
• CID: 5409004
• Update Time: 2025-06-09

4-oxo-N-[(thiophen-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-oxo-N-(thiophen-2-ylmethyl)-5H-pyrazolo[1,5-a]pyrazine-2-carboxamide
• 4-oxo-N-[(thiophen-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide

• Inchi： 1S/C12H10N4O2S/c17-11(14-7-8-2-1-5-19-8)9-6-10-12(18)13-3-4-16(10)15-9/h1-6H,7H2,(H,13,18)(H,14,17)
• InChI Key： XWNWMKHLRJZART-UHFFFAOYSA-N
• SMILES： C12=CC(C(NCC3SC=CC=3)=O)=NN1C=CNC2=O

Additional information on 4-oxo-N-[(thiophen-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide

4-oxo-N-[(thiophen-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide (CAS No. 1798673-53-6): A Comprehensive Overview

4-oxo-N-[(thiophen-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide (CAS No. 1798673-53-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The molecular structure of 4-oxo-N-[(thiophen-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide is characterized by a central pyrazolopyrazine core with a thiophene substituent at the N-methyl position and an oxo group at the 4-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it a promising candidate for further research and development.

Recent studies have highlighted the potential of 4-oxo-N-[(thiophen-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide in various therapeutic areas. One notable application is its anti-inflammatory activity. In vitro studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human monocytes and macrophages. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-oxo-N-[(thiophen-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide has also demonstrated promising anti-cancer activity. Preclinical studies have shown that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

The pharmacokinetic properties of 4-oxo-N-[(thiophen-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide have also been investigated. Studies in animal models have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. These properties make it an attractive candidate for further clinical development.

To further explore the therapeutic potential of 4-oxo-N-[(thiophen-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects reported.

In conclusion, 4-oxo-N-[(thiophen-2-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazine-2-carboxamide (CAS No. 1798673-53-6) represents a promising new compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development in the field of medicinal chemistry. As more data from ongoing clinical trials become available, it is expected that this compound will play an increasingly important role in the treatment of various diseases.